(E)-({3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxyphenyl}methylidene)(methyl)oxidoazanium

• IUPAC Name: (4E)-2-[(2,4-dichlorophenyl)methyl]-3-hydroxy-4-[[hydroxy(methyl)amino]methylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C15H13Cl2NO3/c1-18(21)8-10-3-5-14(19)12(15(10)20)6-9-2-4-11(16)7-13(9)17/h2-5,7-8,20-21H,6H2,1H3/b10-8+
• InChI Key: ATAAQARJBVULCW-CSKARUKUSA-N
• Canonical SMILES: CN(C=C1C=CC(=O)C(=C1O)CC2=C(C=C(C=C2)Cl)Cl)O
• Isomeric SMILES: CN(/C=C/1\C=CC(=O)C(=C1O)CC2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

(E)-({3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxyphenyl}methylidene)(methyl)oxidoazanium is a useful research compound. Its molecular formula is C15H13Cl2NO3 and its molecular weight is 326.17. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Properties

• Structural and Vibrational Analysis for Antimycobacterial Applications: A study conducted by Wojciechowski and Płoszaj (2020) utilized DFT/B3LYP method for structural, vibrational, and quantum chemical analysis of compounds including a variant of (E)-({3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxyphenyl}methylidene)(methyl)oxidoazanium. The analysis showed promising antimycobacterial activity against Mycobacterium fortuitum, suggesting its potential as a new class of antimycobacterial compounds. This highlights the compound's application in developing antimycobacterial agents (Wojciechowski & Płoszaj, 2020).

Synthesis and Structural Study

• Stereoselective Synthesis and Structural Analysis: Mabied et al. (2016) focused on the stereoselective synthesis of a related compound and its structural analysis using single crystal X-ray study. This study provides insights into the molecular structure and potential applications of such compounds in various scientific fields, including medicinal chemistry (Mabied et al., 2016).

Antimicrobial Activities

• Antimicrobial Activities of Triazole Derivatives: Bektaş et al. (2007) synthesized derivatives of the compound and tested them for antimicrobial activities. Some of these derivatives exhibited good to moderate activities against test microorganisms, indicating their utility in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer and Antimicrobial Agents

• Novel Heterocyclic Compounds as Anticancer and Antimicrobial Agents: Katariya, Vennapu, and Shah (2021) synthesized novel heterocyclic compounds related to (E)-({3-[(2,4-dichlorophenyl)methyl]-2,4-dihydroxyphenyl}methylidene)(methyl)oxidoazanium. They evaluated these compounds for anticancer activity and in vitro antibacterial and antifungal activities, highlighting their potential in cancer and antimicrobial therapy (Katariya, Vennapu & Shah, 2021).

Antibacterial Study of Schiff Bases

• Schiff Bases for Antibacterial Applications: Ambhure et al. (2017) conducted a study synthesizing novel Schiff bases of a related compound and evaluated them for antimicrobial activity against various bacteria. This study adds to the understanding of the compound's potential in antibacterial applications (Ambhure et al., 2017).